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Compound of Interest

Compound Name: 3-Methylisothiazol-4-amine

Cat. No.: B1314455 Get Quote

Disclaimer: Information regarding the specific synthesis, detailed experimental protocols,

quantitative biological data, and mechanism of action for 3-Methylisothiazol-4-amine (CAS

53483-97-9) is limited in publicly accessible scientific literature. This guide provides a

comprehensive overview based on available data for the isothiazole scaffold and its

derivatives, offering insights into its potential properties and applications for researchers,

scientists, and drug development professionals.

Introduction
3-Methylisothiazol-4-amine is a heterocyclic amine belonging to the isothiazole family. The

isothiazole ring, a five-membered heterocycle containing nitrogen and sulfur atoms, is a

recognized pharmacophore present in a variety of biologically active compounds. Derivatives of

the isothiazole nucleus have garnered significant interest in medicinal chemistry due to their

diverse therapeutic potential, including antimicrobial, anti-inflammatory, and anticancer

activities. This document aims to consolidate the available information on 3-Methylisothiazol-
4-amine and its related structures, providing a foundational resource for further research and

development.

Physicochemical Properties
A summary of the known physicochemical properties of 3-Methylisothiazol-4-amine is

presented in Table 1. This data is crucial for understanding its behavior in biological systems

and for the design of experimental protocols.
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Property Value Source

CAS Number 53483-97-9 -

Molecular Formula C₄H₆N₂S -

Molecular Weight 114.17 g/mol -

Appearance Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Solubility Not specified -

Synthesis and Characterization
While a specific, detailed synthetic protocol for 3-Methylisothiazol-4-amine is not readily

available, the synthesis of aminoisothiazole derivatives generally follows established

heterocyclic chemistry principles. A plausible synthetic approach can be conceptualized based

on the synthesis of related isomers and derivatives.

Conceptual Synthetic Workflow
A general workflow for the synthesis of a substituted aminoisothiazole could involve the

cyclization of a suitable precursor containing the requisite carbon, nitrogen, and sulfur

backbone. The specific starting materials and reaction conditions would be critical in directing

the regiochemistry to yield the 4-amino-3-methyl isomer.
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To cite this document: BenchChem. [In-depth Technical Guide: 3-Methylisothiazol-4-amine
(CAS 53483-97-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314455#3-methylisothiazol-4-amine-cas-number-
53483-97-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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